2-(4-Hydroxy-1-piperidylmethyl)propenenitrile

• Molecular Formula: C9H14N2O
• Molecular Weight: 166.22 g/mol
• IUPAC Name: 2-[(4-hydroxypiperidin-1-yl)methyl]prop-2-enenitrile
• InChI: InChI=1S/C9H14N2O/c1-8(6-10)7-11-4-2-9(12)3-5-11/h9,12H,1-5,7H2
• InChI Key: AWLBKRSRDZWAKU-UHFFFAOYSA-N
• Canonical SMILES: C=C(CN1CCC(CC1)O)C#N

Description

2-(4-Hydroxy-1-piperidylmethyl)propenenitrile is a useful research compound. Its molecular formula is C9H14N2O and its molecular weight is 166.22 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Cyanoacetic acid (8.5 g., 0.1 mole) was dissolved in 25 ml. of dioxane. 4-Hydroxypiperidine (10.1 g., 0.1 mole) was added within two minutes; the resultant slurry temperature rose to 33° C. After 1 hour of mixing, 37% aqueous formaldehyde (17 g., 0.2 mole) was run in over a 12 minute period. The temperature rose to 38° C. and carbon dioxide evolved steadily. All was in solution after about one-half of the formaldehyde was added and an additional twelve hours was used to complete the reaction. It was then stripped using a bath at 46° C. and 1-5 mm. of pressure. The residual oil, 17 g., was taken up in methylene chloride, washed with water, dried and stripped to leave 8.1 g. of nearly colorless product, b.p. 125° C./1 mm.